75-72-9

Chlorotrifluoromethane

In Stock

• CAS RN:
• 75-72-9

• Formula:
• CClF3
  CF3Cl

• InChI:
• InChI=1S/CClF3/c2-1(3,4)5

• InChIKey:
• AFYPFACVUDMOHA-UHFFFAOYSA-N

• Chlorotrifluoromethane is a colorless odorless gas. It is shipped as a liquefied gas under its own vapor pressure. It is noncombustible. It can asphyxiate by the displacement of air. Contact with the liquid can cause frostbite. Exposure of the container to prolonged heat or fire may cause it to rupture violently and rocket.

2-Methyleneadamantane

In Stock

• CAS RN:
• 875-72-9

• Formula:
• C11H16

• InChI:
• InChI=1S/C11H16/c1-7-10-3-8-2-9(5-10)6-11(7)4-8/h8-11H,1-6H2

• InChIKey:
• JTCQPLINQYIRDZ-UHFFFAOYSA-N

• 2-Methyleneadamantane is a useful research compound. Its molecular formula is C11H16 and its molecular weight is 148.24 g/mol. The purity is usually 95%.

Diethyl 2-hydroxybenzylphosphonate

• CAS RN:
• 50375-72-9

• Formula:
• C11H17O4P

• InChI:
• InChI=1S/C11H17O4P/c1-3-14-16(13,15-4-2)9-10-7-5-6-8-11(10)12/h5-8,12H,3-4,9H2,1-2H3

• InChIKey:
• OXANJCRGVJNHTB-UHFFFAOYSA-N

• Diethyl 2-hydroxybenzylphosphonate is a useful research compound. Its molecular formula is C11H17O4P and its molecular weight is 244.22 g/mol. The purity is usually 95%.

2-Pyridinamine,3,5-dichloro-n-(phenylmethyl)-

Usually In Stock

• CAS RN:
• 76175-72-9

• Formula:
• C12H10Cl2N2

• InChI:
• InChI=1S/C12H10Cl2N2/c13-10-6-11(14)12(16-8-10)15-7-9-4-2-1-3-5-9/h1-6,8H,7H2,(H,15,16)

• InChIKey:
• OZOUNLAKVNJDQE-UHFFFAOYSA-N

• 2-Pyridinamine,3,5-dichloro-n-(phenylmethyl)- is a useful research compound. Its molecular formula is C12H10Cl2N2 and its molecular weight is 253.13. The purity is usually 95%.

Glycerylstearatecitrate

Usually In Stock

• CAS RN:
• 39175-72-9

• Formula:
• C27H49O11-

• InChI:
• InChI=1S/C21H42O4.C6H8O7/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19(21(24)25)17-20(23)18-22;7-3(8)1-6(13,5(11)12)2-4(9)10/h19-20,22-23H,2-18H2,1H3,(H,24,25);13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/p-1

• InChIKey:
• BIHMAMDQIBRUNC-UHFFFAOYSA-M

• Glycerylstearatecitrate is a useful research compound. Its molecular formula is C27H49O11- and its molecular weight is 549.7 g/mol. The purity is usually 95%.

Phosphonous difluoride, (pentafluorophenyl)-

• CAS RN:
• 13175-72-9

• Formula:
• C6F7P

• InChI:
• InChI=1S/C6F7P/c7-1-2(8)4(10)6(14(12)13)5(11)3(1)9

• InChIKey:
• SCXZZIDWZODXSN-UHFFFAOYSA-N

• Phosphonous difluoride, (pentafluorophenyl)- is a useful research compound. Its molecular formula is C6F7P and its molecular weight is 236.03 g/mol. The purity is usually 95%.

3-Chloro-4-ethylaniline

In Stock

• CAS RN:
• 50775-72-9

• Formula:
• C8H10ClN

• InChI:
• InChI=1S/C8H10ClN/c1-2-6-3-4-7(10)5-8(6)9/h3-5H,2,10H2,1H3

• InChIKey:
• LBGGMEGRRIBANG-UHFFFAOYSA-N

• 3-Chloro-4-ethylaniline is a useful research compound. Its molecular formula is C8H10ClN and its molecular weight is 155.62 g/mol. The purity is usually 95%.

2-Aminoindan-1-ol

In Stock

• CAS RN:
• 13575-72-9

• Formula:
• C9H11NO

• InChI:
• InChI=1S/C9H11NO/c10-8-5-6-3-1-2-4-7(6)9(8)11/h1-4,8-9,11H,5,10H2

• InChIKey:
• HRWCWYGWEVVDLT-UHFFFAOYSA-N

• 2-Aminoindan-1-ol is a useful research compound. Its molecular formula is C9H11NO and its molecular weight is 149.19 g/mol. The purity is usually 95%.

Nisoldipine

In Stock

• CAS RN:
• 63675-72-9

• Formula:
• C20H24N2O6

• InChI:
• InChI=1S/C20H24N2O6/c1-11(2)10-28-20(24)17-13(4)21-12(3)16(19(23)27-5)18(17)14-8-6-7-9-15(14)22(25)26/h6-9,11,18,21H,10H2,1-5H3

• InChIKey:
• VKQFCGNPDRICFG-UHFFFAOYSA-N

• Nisoldipine is a calcium channel inhibitor. It binds to calcium channels in isolated rat ventricular membranes (Kd = 0.04 nM) and inhibits calcium uptake by smooth muscle cells. Nisoldipine inhibits acetylcholine-induced contraction of isolated rabbit coronary arteries (IC50 = 0.03 nM). In vivo, nisoldipine (3 mg/kg) reduces ventricular tachycardia and fibrillization and increases survival in a rat model of ventricular arrhythmias induced by myocardial ischemia. Dietary administration of nisoldipine (50-100 mg/kg) reduces systolic blood pressure in spontaneously hypertensive rats. Formulations containing nisoldipine have been used in the treatment of hypertension.
  Nisoldipine is a dihydropyridine calcium channel blocking agent. Nisoldipine inhibits the transmembrane influx of extracellular calcium ions into myocardial and vascular smooth muscle cells, causing dilatation of...

3'-Bromo-3-(4-methoxyphenyl)propiophenone

In Stock

• CAS RN:
• 898775-72-9

• Formula:
• C16H15BrO2

• InChI:
• InChI=1S/C16H15BrO2/c1-19-15-8-5-12(6-9-15)7-10-16(18)13-3-2-4-14(17)11-13/h2-6,8-9,11H,7,10H2,1H3

• InChIKey:
• MCYQLCMQWBKXFD-UHFFFAOYSA-N

• 3'-Bromo-3-(4-methoxyphenyl)propiophenone is a useful research compound. Its molecular formula is C16H15BrO2 and its molecular weight is 319.19 g/mol. The purity is usually 95%.

(Z)-3-(5-benzylidene-4-oxo-2-thioxothiazolidin-3-yl)-N-phenylpropanamide

In Stock

• CAS RN:
• 181475-72-9

• Formula:
• C19H16N2O2S2

• InChI:
• InChI=1S/C19H16N2O2S2/c22-17(20-15-9-5-2-6-10-15)11-12-21-18(23)16(25-19(21)24)13-14-7-3-1-4-8-14/h1-10,13H,11-12H2,(H,20,22)/b16-13-

• InChIKey:
• BXPQWHGYMNATHL-SSZFMOIBSA-N

• (Z)-3-(5-benzylidene-4-oxo-2-thioxothiazolidin-3-yl)-N-phenylpropanamide is a useful research compound. Its molecular formula is C19H16N2O2S2 and its molecular weight is 368.47. The purity is usually 95%.

3-methyl-2-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one

In Stock

• CAS RN:
• 869075-72-9

• Formula:
• C14H19N3O2S2

• InChI:
• InChI=1S/C14H19N3O2S2/c1-16-13(19)12-10(5-8-20-12)15-14(16)21-9-11(18)17-6-3-2-4-7-17/h2-9H2,1H3

• InChIKey:
• SSJALTRUCFTSHK-UHFFFAOYSA-N

• 3-methyl-2-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C14H19N3O2S2 and its molecular weight is 325.5 g/mol. The purity is usually 95%.

4-Cyclopropylbutan-1-amine

In Stock

• CAS RN:
• 267875-72-9

• Formula:
• C7H15N

• InChI:
• InChI=1S/C7H15N/c8-6-2-1-3-7-4-5-7/h7H,1-6,8H2

• InChIKey:
• JBVMHCMMNNUPMK-UHFFFAOYSA-N

• 4-Cyclopropylbutan-1-amine is a useful research compound. Its molecular formula is C7H15N and its molecular weight is 113.204. The purity is usually 95%.

(E)-2-cyano-3-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-[2-(trifluoromethyl)phenyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 380475-72-9

• Formula:
• C25H18F4N2O3

• InChI:
• InChI=1S/C25H18F4N2O3/c1-33-23-13-17(8-11-22(23)34-15-16-6-9-19(26)10-7-16)12-18(14-30)24(32)31-21-5-3-2-4-20(21)25(27,28)29/h2-13H,15H2,1H3,(H,31,32)/b18-12+

• InChIKey:
• OWVLZHVXKZSNAM-UHFFFAOYSA-N

• (E)-2-cyano-3-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-[2-(trifluoromethyl)phenyl]prop-2-enamide is a useful research compound. Its molecular formula is C25H18F4N2O3 and its molecular weight is 470.424. The purity is usually 95%.

2-(Chloromethyl)imidazo[1,2-a]pyridine-6-carbonitrile

In Stock

• CAS RN:
• 885275-72-9

• Formula:
• C9H6ClN3

• InChI:
• InChI=1S/C9H6ClN3/c10-3-8-6-13-5-7(4-11)1-2-9(13)12-8/h1-2,5-6H,3H2

• InChIKey:
• TVHZJWABGHPMQH-UHFFFAOYSA-N

• 2-(Chloromethyl)imidazo[1,2-a]pyridine-6-carbonitrile is a useful research compound. Its molecular formula is C9H6ClN3 and its molecular weight is 191.62 g/mol. The purity is usually 95%.

N-(tert-pentyl)-N-(4-pyridinylmethyl)amine

Usually In Stock

• CAS RN:
• 932175-72-9

• Formula:
• C11H18N2

• InChI:
• InChI=1S/C11H18N2/c1-4-11(2,3)13-9-10-5-7-12-8-6-10/h5-8,13H,4,9H2,1-3H3

• InChIKey:
• QTGGCAINYNGEPD-UHFFFAOYSA-N

• N-(tert-pentyl)-N-(4-pyridinylmethyl)amine is a useful research compound. Its molecular formula is C11H18N2 and its molecular weight is 178.27g/mol. The purity is usually 95%.

4-Oxo-4-{4-[(propylamino)carbonyl]-anilino}butanoic acid

Usually In Stock

• CAS RN:
• 940475-72-9

• Formula:
• C14H18N2O4

• InChI:
• InChI=1S/C14H18N2O4/c1-2-9-15-14(20)10-3-5-11(6-4-10)16-12(17)7-8-13(18)19/h3-6H,2,7-9H2,1H3,(H,15,20)(H,16,17)(H,18,19)

• InChIKey:
• ZNDZPTPLOKEAGO-UHFFFAOYSA-N

• 4-Oxo-4-{4-[(propylamino)carbonyl]-anilino}butanoic acid is a useful research compound. Its molecular formula is C14H18N2O4 and its molecular weight is 278.3g/mol. The purity is usually 95%.

Linseed oil, polymer with glycerol, maleic anhydride, pentaerythritol, phthalic anhydride, rosin, tr

• CAS RN:
• 110775-72-9

• Formula:
• C7H5BrO3

• Linseed oil, polymer with glycerol, maleic anhydride, pentaerythritol, phthalic anhydride, rosin, tr, also known as Linseed oil, polymer with glycerol, maleic anhydride, pentaerythritol, phthalic anhydride, rosin, tr, is a useful research compound. Its molecular formula is C7H5BrO3. The purity is usually 95%.

N-(2-bromo-4-fluorobenzyl)-N-methylethanamine

Usually In Stock

• CAS RN:
• 1247575-72-9

• Formula:
• C10H13BrFN

• InChI:
• InChI=1S/C10H13BrFN/c1-3-13(2)7-8-4-5-9(12)6-10(8)11/h4-6H,3,7H2,1-2H3

• InChIKey:
• LOKFCQYTORDKEL-UHFFFAOYSA-N

• N-(2-bromo-4-fluorobenzyl)-N-methylethanamine is a useful research compound. Its molecular formula is C10H13BrFN and its molecular weight is 246.12 g/mol. The purity is usually 95%.

methyl 4-(2-{3-[3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}acetamido)benzoate

In Stock

• CAS RN:
• 1323775-72-9

• Formula:
• C19H18N6O4

• InChI:
• InChI=1S/C19H18N6O4/c1-28-19(27)12-3-5-14(6-4-12)22-15(26)11-25-9-13(10-25)18-23-17(24-29-18)16-20-7-2-8-21-16/h2-8,13H,9-11H2,1H3,(H,22,26)

• InChIKey:
• FBTIJVIYABWYLQ-UHFFFAOYSA-N

• Methyl 4-(2-{3-[3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}acetamido)benzoate is a useful research compound. Its molecular formula is C19H18N6O4 and its molecular weight is 394.4 g/mol. The purity is usually 95%.

N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-3-phenylpropanamide

In Stock

• CAS RN:
• 1797875-72-9

• Formula:
• C17H21NO2S

• InChI:
• InChI=1S/C17H21NO2S/c1-13-8-10-16(21-13)15(20-2)12-18-17(19)11-9-14-6-4-3-5-7-14/h3-8,10,15H,9,11-12H2,1-2H3,(H,18,19)

• InChIKey:
• KOYDAJHLVWJSMJ-UHFFFAOYSA-N

• N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-3-phenylpropanamide is a useful research compound. Its molecular formula is C17H21NO2S and its molecular weight is 303.42. The purity is usually 95%.

4-(3,6-Dihydro-2H-pyridin-1-yl)-5,6-dimethylpyrimidine

Usually In Stock

• CAS RN:
• 2379975-72-9

• Formula:
• C11H15N3

• InChI:
• InChI=1S/C11H15N3/c1-9-10(2)12-8-13-11(9)14-6-4-3-5-7-14/h3-4,8H,5-7H2,1-2H3

• InChIKey:
• KEPSGNDOKPIVOS-UHFFFAOYSA-N

• 4-(3,6-Dihydro-2H-pyridin-1-yl)-5,6-dimethylpyrimidine is a useful research compound. Its molecular formula is C11H15N3 and its molecular weight is 189.262. The purity is usually 95%.

N-[(2R)-2-Amino-2-phenylethyl]aniline

In Stock

• CAS RN:
• 1501975-72-9

• Formula:
• C14H16N2

• InChI:
• InChI=1S/C14H16N2/c15-14(12-7-3-1-4-8-12)11-16-13-9-5-2-6-10-13/h1-10,14,16H,11,15H2/t14-/m0/s1

• InChIKey:
• ZORMNFOQTHQKTD-AWEZNQCLSA-N

• N-[(2R)-2-Amino-2-phenylethyl]aniline is a useful research compound. Its molecular formula is C14H16N2 and its molecular weight is 212.296. The purity is usually 95%.

m-Nisoldipine

• CAS RN:
• 113578-26-0; 63675-72-9

• Formula:
• C20H24N2O6

• InChI:
• InChI=1S/C20H24N2O6/c1-11(2)10-28-20(24)17-13(4)21-12(3)16(19(23)27-5)18(17)14-7-6-8-15(9-14)22(25)26/h6-9,11,18,21H,10H2,1-5H3

• InChIKey:
• MRSJBSHLMOBYSH-UHFFFAOYSA-N

• M-Nisoldipine is a dihydropyridine.